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Abstract
Methyl p-methoxyhydrocinnamate, also known as methyl 3-(4-methoxyphenyl)propanoate, is

a naturally occurring compound with a history rooted in the exploration of microbial metabolites.

While its synthesis can be achieved through straightforward chemical reactions, its

documented discovery originates from its isolation from a fungal species. This technical guide

provides an in-depth overview of the discovery, history, and key experimental data related to

methyl p-methoxyhydrocinnamate, tailored for a scientific audience.

Discovery and Natural Occurrence
The first documented discovery of methyl p-methoxyhydrocinnamate as a natural product

was reported in 1995 by William A. Ayer and his research group.[1] The compound was

isolated from the liquid culture of the blue stain fungus Ophiostoma crassivaginata.[1] This

discovery was part of a broader investigation into the phenolic and polyketide metabolites of

this particular fungus. Beyond this fungal source, methyl p-methoxyhydrocinnamate has also

been identified in plant species, including Piper lolot and Piper sarmentosum.[2]

Isolation from Ophiostoma crassivaginata
The isolation of methyl p-methoxyhydrocinnamate was a key finding in the characterization

of the metabolome of O. crassivaginata. The experimental workflow for its isolation from the
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fungal culture is outlined below.
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Caption: Experimental workflow for the isolation of methyl p-methoxyhydrocinnamate.
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Chemical Synthesis: A Historical Perspective
While the formal "discovery" is tied to its natural isolation, the synthesis of methyl p-
methoxyhydrocinnamate can be inferred from established chemical principles that predate its

1995 identification as a natural product. A definitive first synthesis report is not readily available

in prominent literature, likely because the compound can be prepared through routine and well-

understood reactions. Two primary synthetic routes are plausible for its early preparation.

Synthesis via Fischer Esterification and Hydrogenation
A common and historical approach to synthesizing saturated esters like methyl p-
methoxyhydrocinnamate involves a two-step process:

Fischer Esterification: The precursor, p-methoxycinnamic acid, is reacted with methanol in

the presence of an acid catalyst (such as sulfuric acid) to form methyl p-methoxycinnamate.

Catalytic Hydrogenation: The resulting unsaturated ester is then hydrogenated, typically

using a palladium on carbon (Pd/C) catalyst, to reduce the double bond and yield methyl p-
methoxyhydrocinnamate.
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Caption: Two-step synthesis of methyl p-methoxyhydrocinnamate.
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A more direct, one-step synthesis involves the Fischer esterification of p-

methoxyhydrocinnamic acid with methanol in the presence of an acid catalyst. The parent acid,

p-methoxyhydrocinnamic acid, is mentioned in the context of early 20th-century organic

synthesis literature, making this a highly probable early synthetic route.[3][4]

Physicochemical and Spectroscopic Data
The structural characterization of methyl p-methoxyhydrocinnamate relies on standard

analytical techniques. Below is a summary of its key properties.

Property Value

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol [2]

CAS Number 15823-04-8[2]

Appearance Not specified in early literature

Boiling Point Not specified in early literature

Melting Point Not specified in early literature

Note: Detailed physical properties like boiling and melting points are not consistently reported

in the initial discovery literature.

Experimental Protocols
General Protocol for Synthesis via Fischer Esterification
of p-Methoxyhydrocinnamic Acid
This protocol is a generalized representation based on standard laboratory procedures for

Fischer esterification.

Reaction Setup: To a round-bottom flask containing p-methoxyhydrocinnamic acid (1.0 eq.),

add an excess of methanol (typically 10-20 eq.) to act as both reactant and solvent.
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Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1

eq.).

Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Workup: After completion, cool the mixture to room temperature and remove the excess

methanol under reduced pressure. Dilute the residue with an organic solvent (e.g., ethyl

acetate) and wash with a saturated sodium bicarbonate solution to neutralize the acid,

followed by a brine wash.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

solvent to yield the crude product. Further purification can be achieved by column

chromatography.

Conclusion
The history of methyl p-methoxyhydrocinnamate is marked by its formal discovery as a

natural product from the fungus Ophiostoma crassivaginata in 1995. While its synthesis was

achievable through well-established chemical reactions prior to this date, the 1995 study by

Ayer et al. represents the first documented isolation and characterization of this compound

from a biological source. This guide provides a foundational understanding of its discovery,

plausible synthetic pathways, and key data for researchers in natural product chemistry and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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